Cas no 872849-46-2 (2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}-N-4-(trifluoromethoxy)phenylacetamide)

• Product Name: 2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}-N-4-(trifluoromethoxy)phenylacetamide
• CAS No: 872849-46-2
• MF: C₂₃H₂₀F₃N₃O₄
• MW: 459.417816162109
• CID: 6059793
• PubChem ID: 3529105
• Update Time: 2025-10-17

2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}-N-4-(trifluoromethoxy)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}-N-4-(trifluoromethoxy)phenylacetamide
• 1H-Indole-3-acetamide, α-oxo-1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-N-[4-(trifluoromethoxy)phenyl]-
• F2001-0339
• 2-oxo-2-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide
• 872849-46-2
• AKOS001919439
• 2-oxo-2-{1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H-indol-3-yl}-N-[4-(trifluoromethoxy)phenyl]acetamide
• 2-oxo-2-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide

• Inchi： 1S/C23H20F3N3O4/c24-23(25,26)33-16-9-7-15(8-10-16)27-22(32)21(31)18-13-29(19-6-2-1-5-17(18)19)14-20(30)28-11-3-4-12-28/h1-2,5-10,13H,3-4,11-12,14H2,(H,27,32)
• InChI Key： MTADGZPZTNEDLJ-UHFFFAOYSA-N
• SMILES： N1(CC(=O)N2CCCC2)C2=C(C=CC=C2)C(C(=O)C(NC2=CC=C(OC(F)(F)F)C=C2)=O)=C1

Computed Properties

• Exact Mass: 459.14059061g/mol
• Monoisotopic Mass: 459.14059061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 9.84±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}-N-4-(trifluoromethoxy)phenylacetamide

Introduction to 2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}-N-4-(trifluoromethoxy)phenylacetamide (CAS No. 872849-46-2)

2-Oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}-N-4-(trifluoromethoxy)phenylacetamide, with the CAS number 872849-46-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to a class of molecules known as indole derivatives, which are widely studied for their diverse biological activities and potential therapeutic applications.

The structure of 2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}-N-4-(trifluoromethoxy)phenylacetamide is characterized by a central indole core, a pyrrolidine ring, and a trifluoromethoxy-substituted phenyl group. These structural features contribute to its unique pharmacological properties, making it a valuable candidate for various research and development efforts.

Recent studies have highlighted the potential of this compound in the treatment of neurodegenerative diseases, particularly Alzheimer's disease. The presence of the indole moiety, which is known for its neuroprotective effects, coupled with the pyrrolidine and trifluoromethoxy groups, enhances its ability to cross the blood-brain barrier and exert its therapeutic effects. Research has shown that this compound can modulate key signaling pathways involved in neurodegeneration, such as the inhibition of beta-secretase (BACE1), which is crucial for the production of amyloid-beta peptides.

In addition to its neuroprotective properties, 2-Oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-y l}-N -4 -(trifluoromethoxy)phenylacetamide has also demonstrated promising anti-inflammatory and antioxidant activities. These properties are particularly relevant in the context of chronic inflammatory conditions and oxidative stress-related disorders. The compound's ability to reduce inflammation and oxidative damage can be attributed to its interaction with various cellular targets, including nuclear factor-kappa B (NF-kB) and reactive oxygen species (ROS).

The synthesis of 2-Oxo - 2 - { 1 - 2 - oxo - 2 -(pyrrolidin - 1 - yl ) ethyl - 1H - indol - 3 - yl } - N - 4 -(trifluoromethoxy ) phenylacetamide involves several steps, including the formation of the indole core, the introduction of the pyrrolidine ring, and the substitution with the trifluoromethoxy group. Advanced synthetic methods, such as transition metal-catalyzed reactions and microwave-assisted synthesis, have been employed to optimize the yield and purity of this compound. These methods not only enhance the efficiency of the synthesis but also ensure that the final product meets stringent quality standards required for pharmaceutical applications.

Clinical trials involving 2-Oxo - 2 - { 1 - 2 - oxo - 2 -(pyrrolidin - 1 - yl ) ethyl - 1H - indol - 3 - yl } - N - 4 -(trifluoromethoxy ) phenylacetamide are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated at various dose levels, with no significant adverse effects reported. Further studies are needed to determine its optimal dosing regimen and long-term safety profile.

Beyond its therapeutic applications, 2-Oxo - 2 - { 1 - 2 - oxo - 2 -(pyrrolidin - 1 - yl ) ethyl - 1H - indol - 3 - yl } - N - 4 -(trifluoromethoxy ) phenylacetamide has also found use in basic research as a tool compound. Its unique structure and biological activities make it an excellent candidate for studying various cellular processes and signaling pathways. Researchers have utilized this compound to investigate mechanisms underlying neurodegeneration, inflammation, and oxidative stress, providing valuable insights into these complex biological phenomena.

In conclusion, 2-Oxo - 2-{1-[ (E)-3-methylbuta noyl ] ethyl }indolin e-N-[4-(trifluorometh oxy ) pheny l] acetamide (CAS No. 872849-46-2) represents a promising molecule with a wide range of potential applications in both research and clinical settings. Its unique structural features and multifaceted biological activities make it an important focus for ongoing studies aimed at developing new therapeutic strategies for neurodegenerative diseases and other conditions characterized by inflammation and oxidative stress.